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Compound of Interest

Compound Name: Thiolutin

Cat. No.: B1682880

This document provides immediate safety, handling, and disposal protocols for Thiolutin,
tailored for researchers, scientists, and professionals in drug development. Adherence to these
guidelines is critical to ensure a safe laboratory environment. Thiolutin is classified as acutely
toxic and fatal if swallowed, necessitating stringent safety measures.

Chemical and Physical Properties

A summary of Thiolutin's key quantitative data is provided below for easy reference.

Property Value Citations
CAS Number 87-11-6 [1]

GHS Hazard Statement H300: Fatal if swallowed [1112]
Molecular Formula CsHsN202S:2 [3]
Molecular Weight 228.3 g/mol [2][31[4]
Appearance Yellow powder [5]

Melting Point 147-148°C to 273-276°C [2][5]
Solubility Water: 0.21 mg/mL [2]

DMSO: 1 mg/mL [3]

DMF: 0.5 mg/mL [3]
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure through inhalation, skin contact,

or splashing.[6]

Gloves: Always wear two pairs of impermeable, chemical-resistant gloves.[1][7] The inner
glove should be tucked under the cuff of the lab coat, and the outer glove should extend over
the cuff.[7] Gloves must be inspected before use and changed immediately if contaminated,
torn, or punctured.[5][7] Employ proper glove removal techniques to avoid skin contact.[5]

Gown: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting
knit or elastic cuffs is required.[7][8]

Eye and Face Protection: Use of safety glasses and a face shield is required.[5] When there
is a significant risk of splashing or aerosol generation, a full face-piece respirator is
recommended.[9]

Respiratory Protection: Under conditions of adequate ventilation where dust or aerosols are
not generated, respiratory protection is not typically required.[1] However, if there is a risk of
inhaling airborne particles, a fit-tested NIOSH-certified N95 or N100 respirator must be used.

[519]

Operational Plans: Handling and Storage

Strict adherence to the following procedures is essential for the safe handling and storage of
Thiolutin.

Handling Protocol

o Restricted Access: All work with Thiolutin should be conducted in a designated and

restricted area, clearly marked with hazard signs.

Ventilation: Handle Thiolutin in a well-ventilated area, preferably within a certified chemical
fume hood, to avoid the formation and inhalation of dust and aerosols.[5]

Hygiene: Wash hands thoroughly with soap and water before and after handling the
compound.[1][5] Immediately remove any clothing that becomes contaminated.[1][8] Do not
eat, drink, or apply cosmetics in the handling area.[1][5][7]
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» Weighing: When weighing, use a balance with a protective shield or conduct the operation
within a fume hood to contain any airborne particles.

Storage Protocol

o Secure Storage: Thiolutin must be stored in a locked, secure location.[5][8]
o Container: Keep the container tightly closed in a dry, well-ventilated place.[5]
e Recommended Temperature: Store at 4°C for optimal stability.[5]

Emergency Procedures

Immediate and appropriate action is critical in the event of exposure or a spill.

First-Aid Measures

 If Swallowed: This is a medical emergency. Immediately call a poison center or physician. Do
not induce vomiting. Rinse the mouth with water.[1][5][8]

o Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area
thoroughly with soap and plenty of water.[5][8]

o Eye Contact: Immediately flush the eyes with running water for several minutes, holding the
eyelids open. Consult a physician.[1][5][8]

 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[5]

Accidental Release Measures

o Evacuate: Evacuate all personnel from the affected area.
o Ventilate: Ensure the area is well-ventilated.

» Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
product to enter drains or waterways.[5][8]

e Clean-up:
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[e]

Wear full PPE, including respiratory protection.

o

Carefully sweep up the solid material, avoiding dust generation.

[¢]

Place the spilled material into a suitable, sealed container for disposal.[5]

[¢]

Decontaminate the spill area with an appropriate cleaning agent.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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